N'-(3-iodo-4-methoxybenzylidene)-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(3-iodo-4-methoxyphenyl)methylideneamino]-3-nitrobenzamide
• InChI: InChI=1S/C15H12IN3O4/c1-23-14-6-5-10(7-13(14)16)9-17-18-15(20)11-3-2-4-12(8-11)19(21)22/h2-9H,1H3,(H,18,20)/b17-9+
• InChI Key: RJSQKQBFRBEUSV-RQZCQDPDSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])I
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])I
• Molecular Formula: C15H12IN3O4
• Molecular Weight: 425.18 g/mol

Description

N'-(3-iodo-4-methoxybenzylidene)-3-nitrobenzohydrazide, also known as INH-1, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. INH-1 is a hydrazide derivative that exhibits anti-tumor activity, making it a promising candidate for cancer treatment.

Mechanism of Action

N'-(3-iodo-4-methoxybenzylidene)-3-nitrobenzohydrazide exerts its anti-tumor effects by inhibiting the activity of the protein kinase CK2. CK2 is a key regulator of cell growth and proliferation, and its overexpression has been linked to the development and progression of cancer. This compound binds to the ATP-binding site of CK2, thereby inhibiting its activity and leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a selective toxicity towards cancer cells, with minimal toxicity towards normal cells. This is likely due to the high expression of CK2 in cancer cells compared to normal cells. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N'-(3-iodo-4-methoxybenzylidene)-3-nitrobenzohydrazide has several advantages as a research tool, including its high potency and selectivity towards cancer cells. However, its synthesis can be challenging and time-consuming, which may limit its availability for use in experiments. Additionally, further research is needed to fully understand the pharmacokinetics and toxicity of this compound.

Future Directions

There are several potential future directions for research on N'-(3-iodo-4-methoxybenzylidene)-3-nitrobenzohydrazide. One area of interest is the development of this compound analogs with improved potency and selectivity towards specific types of cancer. Another direction is the investigation of the potential synergistic effects of this compound with other anti-cancer agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for cancer treatment.
In conclusion, this compound, or this compound, is a promising compound with potential as a therapeutic agent for cancer treatment. Its anti-tumor properties are due to its inhibition of the protein kinase CK2, which is a key regulator of cell growth and proliferation. While this compound has several advantages as a research tool, further research is needed to fully understand its pharmacokinetics and toxicity, and to explore its potential as a therapeutic agent in cancer treatment.

Scientific Research Applications

N'-(3-iodo-4-methoxybenzylidene)-3-nitrobenzohydrazide has been extensively studied for its anti-tumor properties. Research has shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.